2-[[(2R,3R)-2-(trifluoromethyl)-3,4-dihydro-2H-chromen-3-yl]amino]acetonitrile

• IUPAC Name: 2-[[(2R,3R)-2-(trifluoromethyl)-3,4-dihydro-2H-chromen-3-yl]amino]acetonitrile
• InChI: InChI=1S/C12H11F3N2O/c13-12(14,15)11-9(17-6-5-16)7-8-3-1-2-4-10(8)18-11/h1-4,9,11,17H,6-7H2/t9-,11-/m1/s1
• InChI Key: BUGLYGGLQRFCAV-MWLCHTKSSA-N
• Canonical SMILES: C1C(C(OC2=CC=CC=C21)C(F)(F)F)NCC#N
• Isomeric SMILES: C1[C@H]([C@@H](OC2=CC=CC=C21)C(F)(F)F)NCC#N
• Molecular Formula: C12H11F3N2O
• Molecular Weight: 256.22 g/mol

Description

2-[[(2R,3R)-2-(trifluoromethyl)-3,4-dihydro-2H-chromen-3-yl]amino]acetonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[[(2R,3R)-2-(trifluoromethyl)-3,4-dihydro-2H-chromen-3-yl]amino]acetonitrile is not fully understood. However, it is believed to exert its effects by modulating various signaling pathways in cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit angiogenesis. It has also been shown to modulate the immune system and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[[(2R,3R)-2-(trifluoromethyl)-3,4-dihydro-2H-chromen-3-yl]amino]acetonitrile in lab experiments is its high potency and selectivity. However, one limitation is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-[[(2R,3R)-2-(trifluoromethyl)-3,4-dihydro-2H-chromen-3-yl]amino]acetonitrile. One direction is to further investigate its potential as a drug candidate for the treatment of cancer and other diseases. Another direction is to explore its potential as a building block for the synthesis of new materials. Additionally, more research is needed to fully understand its mechanism of action and to identify its molecular targets.

Synthesis Methods

The synthesis of 2-[[(2R,3R)-2-(trifluoromethyl)-3,4-dihydro-2H-chromen-3-yl]amino]acetonitrile involves the reaction of 3,4-dihydro-2H-chromen-3-amine with trifluoroacetic anhydride and acetonitrile in the presence of a base. The reaction yields the desired product as a white solid.

Scientific Research Applications

2-[[(2R,3R)-2-(trifluoromethyl)-3,4-dihydro-2H-chromen-3-yl]amino]acetonitrile has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been investigated for its potential as a drug candidate for the treatment of cancer and other diseases. In materials science, it has been studied for its potential as a building block for the synthesis of new materials. In catalysis, it has been explored for its potential as a catalyst in various reactions.